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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate oxidizing agent is a critical decision that can significantly impact reaction efficiency,

selectivity, and yield. Among the various chromate-based oxidants, potassium dichromate has

long been a staple in organic synthesis. However, barium dichromate has emerged as a

viable alternative, particularly for milder and more selective oxidations. This guide provides an

objective comparison of barium dichromate and potassium dichromate as oxidizing agents,

supported by available experimental data and detailed methodologies.

Core Oxidizing Species: The Dichromate Anion
Fundamentally, the oxidizing power of both barium dichromate (BaCr₂O₇) and potassium

dichromate (K₂Cr₂O₇) stems from the dichromate anion (Cr₂O₇²⁻). In this ion, chromium exists

in its +6 oxidation state, and its tendency to be reduced to the more stable +3 oxidation state

drives the oxidation of other substances.[1][2] The standard electrode potential for the

reduction of the dichromate ion in acidic solution is a key indicator of its oxidizing strength.

Table 1: Standard Electrode Potential of the Dichromate Ion

Half-Reaction Standard Electrode Potential (E°)

Cr₂O₇²⁻(aq) + 14H⁺(aq) + 6e⁻ → 2Cr³⁺(aq) +

7H₂O(l)
+1.33 V to +1.36 V[1][3]

This high positive potential underscores the strong oxidizing nature of the dichromate ion.[1]
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Barium Dichromate vs. Potassium Dichromate: A
Comparative Analysis
While both compounds utilize the same oxidizing anion, their practical applications and

effectiveness can differ significantly due to the influence of the cation (Ba²⁺ vs. K⁺) and the

resulting physical and chemical properties.

Table 2: Comparison of Physical and Chemical Properties

Property Barium Dichromate Potassium Dichromate

Formula BaCr₂O₇ K₂Cr₂O₇

Molar Mass 353.3 g/mol 294.185 g/mol [4]

Appearance
Brownish-red needles or

crystalline masses[5]

Bright, red-orange crystalline

solid[4]

Solubility in Water
Slightly soluble, decomposed

by water[5][6]

4.9 g/100 mL at 0 °C, 13 g/100

mL at 20 °C, 102 g/100 mL at

100 °C[4]

Solubility in Other Solvents

Soluble in acids[5]. Slightly

soluble in polar aprotic

solvents like acetonitrile.[7]

Insoluble in alcohol and

acetone[4]

Thermal Stability Decomposes upon heating[8] Decomposes at 500 °C[9]

The most significant difference lies in their solubility. Potassium dichromate's high solubility in

water makes it a potent oxidizing agent in aqueous acidic solutions. In contrast, barium
dichromate's limited solubility in water renders it a milder oxidizing agent in such media.

However, its solubility in certain non-aqueous polar aprotic solvents, such as acetonitrile, allows

for its use in specific organic transformations where potassium dichromate may be less

effective or too harsh.[7][10]
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Potassium Dichromate: A Powerful and Versatile
Oxidant
Potassium dichromate, typically in the presence of a strong acid like sulfuric acid, is a powerful

oxidizing agent capable of oxidizing a wide range of organic compounds.[11]

Primary Alcohols: Can be oxidized to aldehydes and further to carboxylic acids under more

forcing conditions.[4][5]

Secondary Alcohols: Are efficiently converted to ketones.[4][5]

Aldehydes: Can be oxidized to carboxylic acids. The color change from orange (Cr₂O₇²⁻) to

green (Cr³⁺) is the basis for a qualitative test for aldehydes.[4]

Barium Dichromate: A Mild and Selective Oxidant
Research has highlighted barium dichromate as a mild and efficient oxidizing agent,

particularly for selective oxidations in non-aqueous media.

Oxidation of Alcohols: Barium dichromate in aprotic solvents like acetonitrile can selectively

oxidize primary and secondary alcohols to their corresponding aldehydes and ketones in

good to high yields, with primary benzylic alcohols showing enhanced reactivity. A key

advantage is the prevention of over-oxidation of primary alcohols to carboxylic acids.[10]

Oxidation of Thiols: It is an effective reagent for the conversion of both aliphatic and aromatic

thiols to their corresponding disulfides, with reported yields between 90-98%.[6][7]

Table 3: Reported Yields for Oxidation Reactions with Barium Dichromate

Substrate Type Product Type Solvent Yield (%)

Thiols Disulfides Acetonitrile 90-98[7]

Experimental Protocols
General Protocol for Oxidation of Alcohols using
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This protocol is a generalized procedure based on common laboratory practices for the

oxidation of a secondary alcohol to a ketone.

Dissolution: Dissolve the secondary alcohol in a suitable solvent, such as diethyl ether or

acetone.

Preparation of Oxidant Solution: In a separate flask, dissolve potassium dichromate in water

and carefully add concentrated sulfuric acid while cooling in an ice bath.

Reaction: Slowly add the acidified dichromate solution to the alcohol solution with stirring,

maintaining the temperature between 20-30°C.

Work-up: After the reaction is complete (indicated by a color change from orange to green),

the mixture is typically diluted with water and the organic product is extracted with a suitable

solvent.

Purification: The organic extract is washed, dried, and the solvent is removed to yield the

crude ketone, which can be further purified by distillation or chromatography.

Experimental Protocol for Oxidation of Thiols to
Disulfides using Barium Dichromate
The following protocol is based on a reported procedure for the oxidation of thiols.[7]

Reaction Setup: A mixture of barium dichromate and the thiol is prepared in acetonitrile.

Reaction Conditions: The mixture is stirred under reflux for a period of 2.5 to 4 hours.

Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is filtered to remove any insoluble materials.

Isolation: The solvent is removed from the filtrate by evaporation to yield the disulfide

product.

Purification: The product can be purified using standard chromatographic methods.[7]
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Visualizing the Comparison
Caption: A flowchart comparing the properties and applications of potassium dichromate and

barium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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